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Compound of Interest

Compound Name:
N-methoxy-N-methyl-1H-indole-2-

carboxamide

CAS No.: 156571-69-6

Cat. No.: B1600020

Get Quote

Executive Summary: The Indole "Gateway"
In drug discovery, the indole scaffold is ubiquitous, serving as the core pharmacophore for

therapeutics ranging from kinase inhibitors to GPCR ligands. The functionalization of the indole

ring—specifically at the C2 and C3 positions—often requires the generation of ketones or

aldehydes. The Weinreb amide (

-methoxy-

-methylamide) is the premier "gateway" intermediate for these transformations, preventing the
over-addition of nucleophiles that plagues standard ester-to-ketone conversions.[1]

This guide details optimized protocols for synthesizing Weinreb amides from indole precursors.

Unlike simple aliphatic acids, indoles present unique challenges: the electron-rich C3 position

is prone to electrophilic attack, and the N1-H proton is acidic (

), necessitating careful reagent selection to avoid oligomerization or

-acylation side reactions.
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Strategic Analysis & Mechanistic Logic
The Chelation Stabilization Factor
The success of the Weinreb amide relies on the formation of a stable 5-membered cyclic

chelate upon the addition of an organometallic nucleophile (RM). This intermediate prevents

the collapse of the tetrahedral center during the reaction, effectively "masking" the ketone until

an acidic quench is applied.

The Indole Challenge
When working with indole-2-carboxylic acid or indole-3-carboxylic acid, two failure modes are

common:

N1-Acylation: Strong activation of the carboxylic acid can lead to intermolecular reaction with

the N1 nitrogen of another indole molecule (dimerization).

C3-Acylation: The C3 position is highly nucleophilic. If the activation reagent generates a

"hard" electrophile, Friedel-Crafts type acylation can occur on the ring.

Solution: We prioritize "soft" activation methods or those that proceed via concerted cyclic

transition states (e.g., T3P) over highly reactive acid chlorides.

Decision Matrix: Selecting the Right Protocol
Figure 1: Decision matrix for selecting the optimal Weinreb amide synthesis route based on

starting material and scale.

Experimental Protocols
Protocol A: T3P-Mediated Coupling (The Gold Standard)
Context: Propylphosphonic anhydride (T3P) is the superior reagent for indole chemistry. It acts

as a cyclic anhydride, releasing only water-soluble byproducts. It shows extremely low

epimerization rates and minimizes side reactions on the electron-rich indole ring [1].

Materials:

Indole-carboxylic acid (1.0 equiv)
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-Dimethylhydroxylamine HCl (1.2 equiv)

DIPEA (

-Diisopropylethylamine) (3.0 equiv)

T3P (50% w/w solution in EtOAc or DMF) (1.5 equiv)

Solvent: EtOAc or DMF (0.1 M concentration)

Procedure:

Charge: To a reaction vessel, add the indole-carboxylic acid,

-dimethylhydroxylamine HCl, and solvent (EtOAc is preferred for ease of workup).

Base Addition: Cool to 0°C. Add DIPEA dropwise. Note: The solution may thicken; ensure

good stirring.

Activation: Add T3P solution dropwise over 5 minutes.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by

LCMS.

Workup (Self-Validating Step):

Dilute with water.

Separate layers.[2][3]

Wash organic layer with 0.5 M HCl (to remove excess DIPEA/amine).

Wash with Sat. NaHCO

(removes unreacted acid).

Wash with Brine.

Success Indicator: T3P byproducts are water-soluble.[2][4] If the organic layer is clear and

the LCMS shows a single peak (
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of product), the reaction is clean.

Isolation: Dry over Na

SO

, filter, and concentrate.

Why this works: T3P forms a mixed anhydride that is reactive enough to couple with the amine

but sterically bulky enough to discourage attack by the indole C3 carbon.

Protocol B: EDC/HOBt Coupling (The Generalist)
Context: The classic peptide coupling method. Effective for Indole-2-COOH but can struggle

with sterically hindered Indole-3-COOH substrates compared to T3P [2].

Materials:

Indole-carboxylic acid (1.0 equiv)

EDC

HCl (1.2 equiv)[5]

HOBt (Hydroxybenzotriazole) (1.2 equiv)

-Dimethylhydroxylamine HCl (1.2 equiv)

NMM (

-methylmorpholine) or TEA (3.0 equiv)

Solvent: DCM or DMF.

Procedure:

Activation: Dissolve the acid in DCM (0.2 M). Add HOBt and EDC

HCl. Stir for 15 min at RT.
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Mechanism:[2][3][4][5][6][7][8][9][10][11][12] This forms the HOBt-active ester, preventing

racemization (if chiral) and reducing harshness.

Coupling: Add the amine salt followed by the base (NMM).

Reaction: Stir at RT for 12–16 hours.

Workup:

Dilute with DCM.

Wash sequentially with 1M HCl, Sat. NaHCO

, and Brine.

Purification: Often requires flash chromatography (Hex/EtOAc) to remove urea byproducts.

Protocol C: AlMe -Mediated Aminolysis (From Esters)
Context: Used when the starting material is an indole ester (e.g., methyl indole-3-carboxylate)

and saponification is undesirable. CRITICAL SAFETY WARNING: Trimethylaluminum (AlMe

) is pyrophoric. This reaction must be performed under strict inert atmosphere (Ar/N

).

The Indole Nuance: If the indole nitrogen (N1) is unprotected, it will consume 1 equivalent of

AlMe

(deprotonation). You must use excess reagent [3].

Materials:

Indole ester (1.0 equiv)

-Dimethylhydroxylamine HCl (2.0 equiv)

AlMe

(2.0 M in Toluene/Hexane) (4.0 equiv if N-H is free; 2.5 equiv if N-protected)
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Solvent: Dry DCM or Toluene.

Procedure:

Amine Activation: In a flame-dried flask under Argon, suspend the amine salt in dry DCM at

0°C.

AlMe

Addition: Carefully add AlMe

dropwise.[12] Gas evolution (methane) will be vigorous. Stir for 30 min at RT to form the
aluminum-amide species.

Substrate Addition: Add the indole ester (dissolved in minimal DCM) to the activated amine

solution.

Reflux: Heat to reflux (or 40–50°C) for 2–6 hours.

Quench (The "Rochelle" Method):

Cool to 0°C.[12][13]

Very slowly add Sat. Rochelle’s Salt (Potassium Sodium Tartrate) solution.

Stir vigorously for 1–2 hours until the two layers (organic and aqueous) separate clearly

and the aluminum emulsion breaks.

Extraction: Extract with DCM, dry, and concentrate.

Comparative Data Analysis
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Feature Protocol A (T3P)
Protocol B
(EDC/HOBt)

Protocol C (AlMe

)

Substrate Carboxylic Acid Carboxylic Acid Ester

Indole N-H

Compatibility
Excellent Good

Requires Excess

Reagent

Purification
Extraction often

sufficient

Chromatography

usually required

Chromatography

required

Safety Profile
High (Non-toxic, water

soluble)

Moderate

(Sensitizers)
Low (Pyrophoric)

Yield (Typical) 85–95% 70–85% 60–80%

Mechanistic Visualization
The following diagram illustrates the T3P activation pathway, highlighting the formation of the

mixed anhydride which is crucial for the selectivity observed in Protocol A.

Figure 2: Mechanistic pathway of T3P-mediated Weinreb amide formation. The water solubility

of the byproduct (Right) drives the ease of purification.[2]

Troubleshooting & Expert Tips
Low Yield with Indole-3-COOH: This substrate is electronically deactivated for nucleophilic

attack at the carbonyl due to the resonance donation from the indole nitrogen.

Fix: Switch to Protocol A (T3P) and increase temperature to 50°C. If using Protocol B,

switch EDC for HATU (1.1 equiv), but perform a more rigorous wash to remove

tetramethylurea byproducts.

Emulsion in Protocol C: If the Rochelle's salt quench doesn't break the emulsion after 2

hours, add a small amount of methanol to the mixture to disrupt surface tension, then filter

through Celite before separating layers.
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Storage: Weinreb amides are generally stable at room temperature. However, indole

derivatives can be light-sensitive. Store in amber vials under nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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